Cas no 1242412-60-7 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole is a boronic ester derivative of carbazole, widely utilized as a key intermediate in organic synthesis and materials science. Its structure combines the electron-rich carbazole core with a pinacol boronate group, enabling efficient Suzuki-Miyaura cross-coupling reactions for constructing conjugated systems. This compound exhibits excellent stability under ambient conditions and high reactivity in palladium-catalyzed transformations, making it valuable for synthesizing optoelectronic materials, such as OLEDs and organic semiconductors. The tetramethyl dioxaborolane moiety enhances solubility in common organic solvents, facilitating purification and handling. Its rigid carbazole framework contributes to thermal and oxidative stability, ideal for applications in advanced functional materials.

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole structure

1242412-60-7 structure

Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

CAS No:1242412-60-7

MF:C₁₈H₂₀BNO₂

MW:293.167904853821

MDL:MFCD07784368

CID:2133755

PubChem ID:354334893

Update Time:2025-07-02

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

- 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-Carbazole
- (9H-Carbazol-2-yl)boronic Acid Pinacol Ester
- 2-(9H-Carbazol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 9H-Carbazole-2-boronic acid pinacol ester
- RLSJGSFDSSYNPL-UHFFFAOYSA-N
- 9H-Carbazole,4a,9a-dihydro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CARBAZOLE
- ZXBA000582
- J3.563.459B
- 9H-Carbazole-2-boronic
- AS-55563
- Carbazole-2-boronic acid pinacol ester
- DA-28346
- WJB12567
- DTXSID80674167
- MFCD07784368
- AKOS015960297
- EN300-12579024
- s11276
- CS-0091571
- 1242412-60-7
- SCHEMBL9891366
- 871125-67-6
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4a,9a-dihydro-9h-carbazole
- T3441
- 9H-Carbazol-2-ylboronic acid pinacol ester
- 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-9H-CARBAZOLE
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
- MDL： MFCD07784368
- Inchi： 1S/C18H20BNO2/c1-17(2)18(3,4)22-19(21-17)12-9-10-14-13-7-5-6-8-15(13)20-16(14)11-12/h5-11,20H,1-4H3
- InChI Key： RLSJGSFDSSYNPL-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C3C4C=CC=CC=4NC3=C2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 293.1587090g/mol
Monoisotopic Mass: 293.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 423
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.2

Experimental Properties

Melting Point: 195.0 to 200.0 deg-C

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T889878-10mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7		10mg	$ 50.00	2022-06-02
TRC	T889878-50mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7		50mg	$ 65.00	2022-06-02
TRC	T889878-100mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7		100mg	$ 80.00	2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T867137-200mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	≥98%	200mg	￥556.00	2022-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T3441-1G	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	>98.0%(GC)	1g	¥60.00	2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T3441-5G	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	>98.0%(GC)	5g	¥225.00	2024-04-18
Chemenu	CM338660-10g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	95%+	10g	$56	2023-11-21
eNovation Chemicals LLC	Y1001055-10g	2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	95%	10g	$360	2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T867137-1g	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	≥98%	1g	￥1,674.00	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1162211-250mg	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole	1242412-60-7	97%	250mg	￥72	2023-04-16